Cas no 923121-51-1 (2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 923121-51-1
• MF: C₂₀H₁₇F₂N₃O₃
• MW: 385.36409163475
• CID: 5854938
• PubChem ID: 18569664
• Update Time: 2025-11-01

2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-difluoro-N-[2-[3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• AKOS024629956
• 923121-51-1
• 2,4-difluoro-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• F2236-0172
• 2,4-difluoro-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• 2,4-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

• Inchi： 1S/C20H17F2N3O3/c1-28-15-5-2-13(3-6-15)18-8-9-19(26)25(24-18)11-10-23-20(27)16-7-4-14(21)12-17(16)22/h2-9,12H,10-11H2,1H3,(H,23,27)
• InChI Key： NUIMMIFZQQFAJZ-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 385.12379774g/mol
• Monoisotopic Mass: 385.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Introduction to 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide and Its Significance in Modern Chemical Biology

Compounds with unique chemical structures often play pivotal roles in the advancement of pharmaceutical research and development. One such compound, identified by the CAS number 923121-51-1, is 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide. This molecule has garnered attention due to its intricate architecture and potential applications in medicinal chemistry. The presence of multiple functional groups, including fluoro substituents and a pyridazine core, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The fluoro group is a well-known moiety in drug design, often incorporated to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide, the two fluoro atoms at the 2 and 4 positions of the benzamide ring contribute to its unique electronic and steric properties. These substituents can influence the molecule's interactions with biological targets, potentially leading to improved efficacy and reduced side effects.

The core structure of this compound features a pyridazine ring, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. Pyridazines have been widely explored for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 6-oxo-1,6-dihydropyridazine moiety in 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide is particularly significant, as it introduces a site for potential hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules with high binding affinity and specificity.

The benzamide group at the nitrogen position further enhances the compound's complexity and functionality. Benzamides are known for their role as bioisosteres in drug design, often used to modulate solubility and pharmacokinetic properties. In this context, the benzamide moiety in 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide may contribute to its stability and bioavailability.

The presence of a 4-methoxyphenyl group at the 3-position of the pyridazine ring adds another layer of functional diversity. Aromatic rings with methoxy substituents are common in pharmaceuticals due to their ability to engage in π-stacking interactions and hydrogen bonding. These interactions can be critical for optimizing binding affinities and target specificity. The methoxy group in this compound may also influence its metabolic pathways, potentially affecting its overall bioavailability and therapeutic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. For instance, virtual screening techniques have been used to explore the interactions of this molecule with enzymes and receptors relevant to cancer therapy.

In the realm of oncology research, compounds with pyridazine cores have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural features of 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide, particularly its fluoro substituents and benzamide group, make it a candidate for further investigation as an anticancer agent. Preclinical studies have begun to explore its potential in inhibiting key pathways involved in cancer cell proliferation.

The methoxyphenyl moiety may also contribute to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. By optimizing this aspect of the molecule's structure, researchers hope to develop novel treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's potential as an antimicrobial agent. The fluoro substituents in 2,4-difluoro-N-{2-3-(4-methoxyphenyl)-6-oxyo-pyridazin}-ethyl}benzamide can enhance its activity against bacteria by improving binding affinity to bacterial enzymes. This has led to investigations into its efficacy against drug-resistant strains of bacteria.

The synthesis of this compound presents unique challenges due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes。 Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to obtain crystals suitable for X-ray diffraction studies。

X-ray crystallography has provided valuable insights into the three-dimensional structure of 2， 4 - difluor o - N - { 2 - 3 - ( 4 - meth oxy phen y l ) - 6 - ox o - 1 ， 6 - di hy dro py rid azin - 1 - yle th y l } ben za m ide， revealing how it interacts with biological targets at an atomic level。 These structural insights are crucial for understanding its mechanism of action and for guiding further modifications aimed at improving its therapeutic potential。

In conclusion， 2， 4 - dif luor o - N - { 2 - 3 - ( 4 - me tho xy phen y l ) - 6 - ox o - 1 ， 6 - di hy dro py rid azin e } eth y l } ben za m ide (CAS no。92312151_51_1) is a promising compound with significant potential in various therapeutic areas。 Its unique structural features， including fluoro substituents， a pyridazine core， and a benzamide group， make it an attractive candidate for further research。 As our understanding of molecular interactions continues to evolve， compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals。